Cas no 1226499-97-3 (N-(4-CHLORO-2-PYRIMIDINYL)-2,3-DIMETHYL-2H-INDAZOL-6-AMINE)

• Product Name: N-(4-CHLORO-2-PYRIMIDINYL)-2,3-DIMETHYL-2H-INDAZOL-6-AMINE
• CAS No: 1226499-97-3
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• CID: 2136984
• Update Time: 2023-11-19

N-(4-CHLORO-2-PYRIMIDINYL)-2,3-DIMETHYL-2H-INDAZOL-6-AMINE Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-pyrimidinyl)-2,3-dimethyl-2H-Indazol-6-amine
• N-(4-Chloropyrimidin-2-yl)-2,3-dimethyl-2H-indazol-6-amine
• (4-Chloro-pyrimidin-2-yl)-(2,3-dimethyl-2H-indazol-6-yl)-amine
• CID 90239058
• Pazopanib Impurity 9
• 2H-Indazol-6-amine, N-(4-chloro-2-pyrimidinyl)-2,3-dimethyl-
• N-(4-CHLORO-2-PYRIMIDINYL)-2,3-DIMETHYL-2H-INDAZOL-6-AMINE

• Inchi： 1S/C13H12ClN5/c1-8-10-4-3-9(7-11(10)18-19(8)2)16-13-15-6-5-12(14)17-13/h3-7H,1-2H3,(H,15,16,17)
• InChI Key： MIXMRKPSOXIOPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NC1C=CC2C(C=1)=NN(C)C=2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 511.1±58.0 °C(Predicted)
• Solubility: Dichloromethane; DMSO
• pka: 2.70±0.30(Predicted)